Cas no 73177-33-0 (2-Methyl-1H-indole-6-carboxylic acid)
73177-33-0 structure
Product Name:2-Methyl-1H-indole-6-carboxylic acid
CAS No:73177-33-0
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD13178486
CID:1031860
PubChem ID:12620826
Update Time:2025-04-20
2-Methyl-1H-indole-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-1H-Indole-6-carboxylic acid
- methyl indole-6-carboxylic acid
- DTOBYAWCBMAUQH-UHFFFAOYSA-N
- 1365AC
- FCH1149035
- SB14914
- AX8218287
- 1H-?Indole-?6-?carboxylic acid, 2-?methyl-
- 2-Methyl-1H-indole-6-carboxylic acid
-
- MDL: MFCD13178486
- Inchi: 1S/C10H9NO2/c1-6-4-7-2-3-8(10(12)13)5-9(7)11-6/h2-5,11H,1H3,(H,12,13)
- InChI Key: DTOBYAWCBMAUQH-UHFFFAOYSA-N
- SMILES: OC(C1C=CC2C=C(C)NC=2C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 217
- XLogP3: 2
- Topological Polar Surface Area: 53.1
2-Methyl-1H-indole-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TU073-50mg |
2-Methyl-1H-indole-6-carboxylic acid |
73177-33-0 | 98% | 50mg |
480.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TU073-200mg |
2-Methyl-1H-indole-6-carboxylic acid |
73177-33-0 | 98% | 200mg |
1205.0CNY | 2021-08-04 | |
| Chemenu | CM148746-1g |
2-methyl-1H-indole-6-carboxylic acid |
73177-33-0 | 95%+ | 1g |
$402 | 2021-08-05 | |
| TRC | M341778-10mg |
2-Methyl-1H-indole-6-carboxylic acid |
73177-33-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M341778-50mg |
2-Methyl-1H-indole-6-carboxylic acid |
73177-33-0 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | M341778-100mg |
2-Methyl-1H-indole-6-carboxylic acid |
73177-33-0 | 100mg |
$ 230.00 | 2022-06-03 | ||
| Chemenu | CM148746-250mg |
2-methyl-1H-indole-6-carboxylic acid |
73177-33-0 | 95%+ | 250mg |
$203 | 2023-02-01 | |
| Chemenu | CM148746-1g |
2-methyl-1H-indole-6-carboxylic acid |
73177-33-0 | 95%+ | 1g |
$483 | 2023-02-01 | |
| abcr | AB289554-250 mg |
2-Methyl-1H-indole-6-carboxylic acid, 97%; . |
73177-33-0 | 97% | 250mg |
€248.80 | 2023-04-26 | |
| abcr | AB289554-1 g |
2-Methyl-1H-indole-6-carboxylic acid, 97%; . |
73177-33-0 | 97% | 1g |
€560.20 | 2023-04-26 |
2-Methyl-1H-indole-6-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:73177-33-0)2-Methyl-1H-indole-6-carboxylic acid
Order Number:A866130
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:57
Price ($):255.0
Email:sales@amadischem.com
2-Methyl-1H-indole-6-carboxylic acid Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:73177-33-0)2-Methyl-1H-indole-6-carboxylic acid
Purity:99%
Quantity:1g
Price ($):255.0